Cas no 2229188-01-4 (tert-butyl N-4-(2-amino-1,1-difluoroethyl)-2-methoxyphenylcarbamate)

• Product Name: tert-butyl N-4-(2-amino-1,1-difluoroethyl)-2-methoxyphenylcarbamate
• CAS No: 2229188-01-4
• MF: C₁₄H₂₀F₂N₂O₃
• MW: 302.317010879517
• CID: 6574557
• PubChem ID: 165710802
• Update Time: 2025-08-05

tert-butyl N-4-(2-amino-1,1-difluoroethyl)-2-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(2-amino-1,1-difluoroethyl)-2-methoxyphenylcarbamate
• tert-butyl N-[4-(2-amino-1,1-difluoroethyl)-2-methoxyphenyl]carbamate
• EN300-1903219
• 2229188-01-4

• Inchi： 1S/C14H20F2N2O3/c1-13(2,3)21-12(19)18-10-6-5-9(7-11(10)20-4)14(15,16)8-17/h5-7H,8,17H2,1-4H3,(H,18,19)
• InChI Key： VLAWPXZFWJBALE-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=CC(=C(C=1)OC)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 302.14419883g/mol
• Monoisotopic Mass: 302.14419883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-4-(2-amino-1,1-difluoroethyl)-2-methoxyphenylcarbamate

tert-butyl N-4-(2-amino-1,1-difluoroethyl)-2-methoxyphenylcarbamate (CAS No: 2229188-01-4)

tert-butyl N-4-(2-amino-1,1-difluoroethyl)-2-methoxyphenylcarbamate is a highly specialized organic compound with the CAS registry number 2229188-01-4. This compound belongs to the class of carbamates, which are widely used in various industries due to their unique chemical properties and versatile applications. The molecular structure of this compound is characterized by a tert-butyl group attached to a carbamate functional group, which is further connected to a substituted phenyl ring containing both methoxy and amino groups with difluoro substitution.

The synthesis of tert-butyl N-4-(2-amino-1,1-difluoroethyl)-2-methoxyphenylcarbamate involves a series of carefully designed chemical reactions, including nucleophilic substitutions and condensation reactions. The presence of the tert-butyl group imparts stability to the molecule, while the methoxy and amino groups on the phenyl ring contribute to its reactivity and selectivity in various chemical transformations.

Recent studies have highlighted the potential applications of this compound in the field of agrochemicals and pharmaceuticals. Its unique combination of functional groups makes it an ideal candidate for use as an intermediate in the synthesis of bioactive molecules, such as herbicides and insecticides. Researchers have also explored its role in drug delivery systems, where its biocompatibility and controlled release properties are highly valued.

In terms of environmental impact, tert-butyl N-4-(2-amino-1,1-difluoroethyl)-2-methoxyphenylcarbamate has been shown to exhibit low toxicity towards non-target organisms, making it a safer alternative to traditional chemicals in certain applications. However, its degradation pathways under different environmental conditions require further investigation to ensure sustainable use.

The latest advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with high accuracy. These insights have facilitated the design of more efficient synthetic routes and optimized reaction conditions, thereby enhancing its industrial applicability.

In conclusion, tert-butyl N-4-(2-amino-1,1-difluoroethyl)-2-methoxyphenylcarbamate (CAS No: 2229188-01-4) is a promising compound with a wide range of potential uses across multiple industries. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development in the coming years.